3-ethyl-5-{4-[(4-methylbenzyl)oxy]benzylidene}-1,3-thiazolidine-2,4-dione

• IUPAC Name: (5Z)-3-ethyl-5-[[4-[(4-methylphenyl)methoxy]phenyl]methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C20H19NO3S/c1-3-21-19(22)18(25-20(21)23)12-15-8-10-17(11-9-15)24-13-16-6-4-14(2)5-7-16/h4-12H,3,13H2,1-2H3/b18-12-
• InChI Key: WRXSWEQTCSPSJI-PDGQHHTCSA-N
• Canonical SMILES: CCN1C(=O)C(=CC2=CC=C(C=C2)OCC3=CC=C(C=C3)C)SC1=O
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC=C(C=C2)OCC3=CC=C(C=C3)C)/SC1=O
• Molecular Formula: C20H19NO3S
• Molecular Weight: 353.4 g/mol

Description

3-ethyl-5-{4-[(4-methylbenzyl)oxy]benzylidene}-1,3-thiazolidine-2,4-dione, also known as TZD, is a thiazolidinedione compound that has been extensively studied for its potential therapeutic applications. This compound has been shown to possess a wide range of biological activities, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 3-ethyl-5-{4-[(4-methylbenzyl)oxy]benzylidene}-1,3-thiazolidine-2,4-dione is not fully understood, but it is thought to involve the activation of peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that plays a key role in the regulation of glucose and lipid metabolism. PPARγ activation leads to the upregulation of genes involved in glucose uptake and metabolism, as well as the downregulation of genes involved in inflammation.
Biochemical and Physiological Effects:
3-ethyl-5-{4-[(4-methylbenzyl)oxy]benzylidene}-1,3-thiazolidine-2,4-dione has been shown to have a wide range of biochemical and physiological effects, including the inhibition of cell proliferation and the induction of apoptosis in cancer cells. In addition, 3-ethyl-5-{4-[(4-methylbenzyl)oxy]benzylidene}-1,3-thiazolidine-2,4-dione has been shown to improve insulin sensitivity and glucose tolerance in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-ethyl-5-{4-[(4-methylbenzyl)oxy]benzylidene}-1,3-thiazolidine-2,4-dione is its wide range of biological activities, which makes it a promising candidate for the development of new drugs. However, one of the limitations of 3-ethyl-5-{4-[(4-methylbenzyl)oxy]benzylidene}-1,3-thiazolidine-2,4-dione is its potential toxicity, which requires careful evaluation in preclinical studies.

Future Directions

There are several potential future directions for research on 3-ethyl-5-{4-[(4-methylbenzyl)oxy]benzylidene}-1,3-thiazolidine-2,4-dione, including the development of new drugs based on 3-ethyl-5-{4-[(4-methylbenzyl)oxy]benzylidene}-1,3-thiazolidine-2,4-dione, the investigation of the mechanisms of action of 3-ethyl-5-{4-[(4-methylbenzyl)oxy]benzylidene}-1,3-thiazolidine-2,4-dione, and the evaluation of the safety and efficacy of 3-ethyl-5-{4-[(4-methylbenzyl)oxy]benzylidene}-1,3-thiazolidine-2,4-dione in clinical trials. In addition, there is a need for further research on the potential applications of 3-ethyl-5-{4-[(4-methylbenzyl)oxy]benzylidene}-1,3-thiazolidine-2,4-dione in the treatment of various diseases, including cancer and diabetes.
In conclusion, 3-ethyl-5-{4-[(4-methylbenzyl)oxy]benzylidene}-1,3-thiazolidine-2,4-dione is a promising compound with potential therapeutic applications. Its wide range of biological activities and mechanism of action make it a promising candidate for the development of new drugs. However, further research is needed to fully understand its potential applications and limitations.

Scientific Research Applications

3-ethyl-5-{4-[(4-methylbenzyl)oxy]benzylidene}-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic applications, including its anti-inflammatory, anti-cancer, and anti-diabetic properties. In particular, 3-ethyl-5-{4-[(4-methylbenzyl)oxy]benzylidene}-1,3-thiazolidine-2,4-dione has been shown to inhibit the production of inflammatory cytokines, which are involved in the pathogenesis of many diseases.